Cas no 2305542-88-3 (4-(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride)

• Product Name: 4-(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride
• CAS No: 2305542-88-3
• MF: C₁₁H₁₄FNO₅S₂
• MW: 323.360964298248
• CID: 6250789
• PubChem ID: 139021430
• Update Time: 2025-07-17

4-(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride
• 2305542-88-3
• Z2759866850
• EN300-26582468
• 4-[(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonyl]benzene-1-sulfonyl fluoride

• Inchi： 1S/C11H14FNO5S2/c1-8-6-9(14)7-13(8)20(17,18)11-4-2-10(3-5-11)19(12,15)16/h2-5,8-9,14H,6-7H2,1H3
• InChI Key： BRWGUXSSNJRXRJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(=O)(=O)F)(N1CC(CC1C)O)(=O)=O

Computed Properties

• Exact Mass: 323.02974306g/mol
• Monoisotopic Mass: 323.02974306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 109Ų

Additional information on 4-(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride

Research Briefing on 4-(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride (CAS: 2305542-88-3)

In recent years, the compound 4-(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride (CAS: 2305542-88-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has emerged as a promising candidate for covalent inhibitor design, particularly in the context of targeting serine hydrolases and other nucleophilic enzymes. Its unique structural features, including the sulfonyl fluoride warhead and the hydroxy-methylpyrrolidine moiety, make it a versatile scaffold for probing enzyme activity and developing therapeutic agents.

Recent studies have focused on the synthetic accessibility and reactivity profile of 4-(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a covalent inhibitor of fatty acid amide hydrolase (FAAH), a key enzyme in endocannabinoid signaling. The compound exhibited high selectivity and potency, with an IC50 value in the low nanomolar range. The study also highlighted the compound's ability to form stable covalent adducts with the active-site serine residue of FAAH, as confirmed by X-ray crystallography.

Another significant advancement comes from a 2024 Nature Chemical Biology paper, which explored the use of this compound in activity-based protein profiling (ABPP). The researchers developed a biotinylated analog of 4-(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride for proteome-wide screening of sulfonyl fluoride-reactive enzymes. This approach identified several novel targets, including previously uncharacterized serine hydrolases, demonstrating the compound's value as a chemical probe for functional proteomics.

The pharmacokinetic properties of 4-(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride have also been investigated in preclinical models. A recent study in ACS Pharmacology & Translational Science reported favorable brain penetration and metabolic stability in rodents, suggesting potential applications in central nervous system disorders. However, the study also noted challenges in oral bioavailability, prompting ongoing structure-activity relationship (SAR) optimization efforts.

From a synthetic chemistry perspective, several novel routes to 4-(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride have been developed. A 2023 Organic Process Research & Development publication described a scalable, high-yield synthesis that addresses previous limitations in the preparation of the hydroxy-methylpyrrolidine precursor. This advancement is particularly important for enabling larger-scale biological studies and potential clinical translation.

Looking forward, the unique properties of 4-(4-hydroxy-2-methylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride position it as a valuable tool compound and potential therapeutic lead. Current research directions include the development of targeted analogs for specific enzyme classes, exploration of its use in covalent fragment-based drug discovery, and investigation of its potential in treating neurodegenerative diseases where modulation of serine hydrolase activity may be beneficial. As the field of covalent inhibitors continues to expand, this compound represents an important addition to the chemical biology toolkit.